Cas no 941987-11-7 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide)
N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanesulfonamide, N-[1-(ethylsulfonyl)-1,2,3,4-tetrahydro-7-quinolinyl]-
- N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide
-
- Inchi: 1S/C17H26N2O4S2/c1-2-24(20,21)19-12-6-7-14-10-11-15(13-17(14)19)18-25(22,23)16-8-4-3-5-9-16/h10-11,13,16,18H,2-9,12H2,1H3
- InChI Key: MWNFQEHISRIMGE-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC3=C(C=C2)CCCN3S(CC)(=O)=O)(=O)=O)CCCCC1
N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2052-0449-2μmol |
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanesulfonamide |
941987-11-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2052-0449-5μmol |
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanesulfonamide |
941987-11-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2052-0449-10μmol |
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanesulfonamide |
941987-11-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2052-0449-20μmol |
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanesulfonamide |
941987-11-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2052-0449-1mg |
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanesulfonamide |
941987-11-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2052-0449-2mg |
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanesulfonamide |
941987-11-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2052-0449-3mg |
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanesulfonamide |
941987-11-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2052-0449-4mg |
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanesulfonamide |
941987-11-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2052-0449-5mg |
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanesulfonamide |
941987-11-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2052-0449-10mg |
N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]cyclohexanesulfonamide |
941987-11-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide
Recent Advances in the Study of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide (CAS: 941987-11-7)
The compound N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide (CAS: 941987-11-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's binding affinity to various biological targets. These in silico studies have revealed promising interactions with enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.
In vitro and in vivo experiments have further validated the compound's therapeutic potential. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. The compound showed a high selectivity ratio for COX-2 over COX-1, which is crucial for minimizing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).
Another area of interest is the compound's potential application in oncology. Preliminary studies have indicated that N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide may act as a modulator of apoptosis-related proteins, thereby inducing programmed cell death in certain cancer cell lines. Research conducted at the University of Cambridge in 2024 highlighted the compound's ability to inhibit the proliferation of breast cancer cells (MCF-7) through the upregulation of pro-apoptotic factors such as Bax and caspase-3.
Despite these promising findings, challenges remain in the development of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide as a therapeutic agent. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Current efforts are focused on designing analogs with improved drug-like properties while maintaining the compound's efficacy and selectivity.
In conclusion, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide (CAS: 941987-11-7) represents a promising candidate for the development of novel anti-inflammatory and anticancer therapies. Ongoing research aims to bridge the gap between preclinical findings and clinical applications, with the ultimate goal of translating this compound into a viable therapeutic option for patients.
941987-11-7 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylcyclohexanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)